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Abstract

Diisopropyl disulfide, a volatile organosulfur compound, is recognized for its distinct aroma
and has been identified in various natural sources. Beyond its role as a flavoring agent, this
compound has garnered scientific interest for its potential biological activities, including
antioxidant and anticancer properties. This technical guide provides a comprehensive overview
of the chemical and physical properties of diisopropyl disulfide, its synthesis and analysis,
metabolic pathways, and associated hazards. Detailed experimental protocols and quantitative
data are presented to support researchers, scientists, and drug development professionals in
their work with this compound.

Chemical and Physical Properties

Diisopropyl disulfide is a flammable, colorless to pale yellow liquid with a characteristic
strong, sulfurous odor.[1][2][3] It is sparingly soluble in water but soluble in organic solvents
such as alcohols and oils.[2][4]

Table 1: Physical and Chemical Properties of Diisopropyl Disulfide
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Property Value Reference(s)
2-(propan-2-

IUPAC Name (I_O d [2][5]
yldisulfanyl)propane
Isopropyl disulfide, Disulfide,

Synonyms ) [2][6]
bis(1-methylethyl)

CAS Number 4253-89-8 [11[2]

Molecular Formula CeH14S2 [21[7]

Molecular Weight 150.31 g/mol [2][7118]
Colorless to light orange to

Appearance o [11[2]
yellow clear liquid
Sulfurous, oniony, meaty,

Odor ] [2][6]
cabbage-like

Boiling Point 175-177 °C at 760 mmHg [2][3]8]

Melting Point -69 °C [21[71[8]

Density 0.943 g/mL at 25 °C [3][8]

Vapor Density 5.18 [3]

Vapor Pressure 1.4 + 0.3 mmHg at 25°C 9]

Flash Point 18 °C (64.4 °F) [1]I3]

Refractive Index (n2°/D) 1.4906 [10]

N Very slightly soluble in water;

Solubility ] ) [2][4][11]
soluble in alcohols and oils.

logP 3.53 [9][12]

Synthesis and Analysis

Synthesis

The synthesis of symmetrical disulfides like diisopropyl disulfide can be achieved through

several methods, most commonly via the oxidation of the corresponding thiol (isopropyl
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mercaptan) or by the reaction of an isopropyl halide with a disulfide source.
Experimental Protocol: Synthesis via Oxidation of Isopropyl Mercaptan (General Procedure)
This protocol is adapted from general methods for the synthesis of symmetrical disulfides.

o Materials: Isopropyl mercaptan, iodine, an organic solvent (e.g., ethanol or
dichloromethane), and a mild base (e.qg., triethylamine).

e Procedure:

o Dissolve isopropyl mercaptan in the chosen organic solvent in a round-bottom flask
equipped with a magnetic stirrer.

o Cool the solution in an ice bath.

o Slowly add a solution of iodine in the same solvent dropwise to the stirred solution of the
thiol. The disappearance of the iodine color indicates the progress of the reaction.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 1-2 hours.

o Monitor the reaction to completion using thin-layer chromatography (TLC) or gas
chromatography (GC).

o Upon completion, wash the reaction mixture with an aqueous solution of sodium
thiosulfate to remove any unreacted iodine, followed by a brine wash.

o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate the solvent under reduced pressure.

o Purify the crude diisopropyl disulfide by distillation.

A simplified workflow for the synthesis of diisopropyl disulfide.

Quantitative Analysis

Gas chromatography-mass spectrometry (GC-MS) is a highly effective technique for the
qualitative and quantitative analysis of volatile compounds like diisopropyl disulfide.
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Experimental Protocol: Quantitative Analysis by GC-MS

e Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME):
o Place a known amount of the sample (liquid or homogenized solid) into a headspace vial.
o For solid samples, add a specific volume of deionized water.

o Add sodium chloride to increase the ionic strength of the aqueous phase, which enhances
the partitioning of volatile analytes into the headspace.

o Seal the vial and place it in a heating block at a controlled temperature (e.g., 60 °C) to
allow the analytes to equilibrate into the headspace.

o Expose an SPME fiber to the headspace for a defined period to extract the volatile
compounds.

o Inject the fiber into the GC-MS for thermal desorption and analysis.
e GC-MS Parameters:
o Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or equivalent).
o Carrier Gas: Helium at a constant flow rate.
o Injector Temperature: Typically 250 °C.

o Oven Temperature Program: A temperature gradient is used to separate the compounds,
for example, starting at 40°C and ramping up to 250°C.

o Mass Spectrometer (MS) Conditions:
» |onization Mode: Electron lonization (EIl) at 70 eV.

= Acquisition Mode: Full scan for qualitative analysis or Selected lon Monitoring (SIM) for
guantitative analysis, focusing on characteristic ions of diisopropyl disulfide (e.g., m/z
150, 108, 43).
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Biological Activity and Metabolism

Diisopropyl disulfide has demonstrated various biological activities, including antioxidant and
anticancer effects, although much of the detailed mechanistic understanding is extrapolated
from studies on its structural analog, diallyl disulfide (DADS).

Metabolism

In vivo studies in rats have shown that orally administered diisopropyl disulfide undergoes
extensive first-pass metabolism, primarily in the liver. The metabolic pathway involves both

Phase | and Phase Il enzymatic reactions.

e Phase | Metabolism: Oxidation reactions catalyzed by cytochrome P450 (CYP) enzymes and
flavin-containing monooxygenases (FMO) lead to the formation of sulfoxides and sulfones.

e Phase Il Metabolism: The parent compound and its metabolites can be conjugated with
glutathione (GSH) in a reaction catalyzed by glutathione S-transferases (GSTs).

Phase I Metabolism
(CYP, FMO)

Sulfoxides and Sulfones

’I

Phase IT Metabolism . . :
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Metabolic pathway of diisopropyl disulfide.

Hypothesized Signaling Pathways

Based on studies of the analogous compound diallyl disulfide, diisopropyl disulfide is
hypothesized to exert its biological effects through the modulation of key signaling pathways.

o Keapl-Nrf2 Pathway: Organosulfur compounds are known to activate the Keapl1-Nrf2
pathway, a master regulator of the cellular antioxidant response. This leads to the
transcription of antioxidant and phase Il detoxification enzymes.
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o PI3K/Akt Pathway: Inhibition of the PI3K/Akt pathway, which is crucial for cell survival and
proliferation, has been observed with diallyl disulfide and is a potential mechanism for the
pro-apoptotic effects of diisopropyl disulfide.
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Hypothesized signaling pathways modulated by diisopropyl disulfide.

Hazards and Safety
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Diisopropyl disulfide is a hazardous chemical that requires careful handling. It is highly
flammable and can cause skin and serious eye irritation.

Table 2: Hazard Information for Diisopropyl Disulfide
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Hazard

GHS Classification

Precautionary
Reference(s)
Statements

Flammability

Flammable Liquid,
Category 2 (H225)

P210: Keep away
from heat/sparks/open
flames/hot surfaces.
No smoking. P233:
Keep container tightly
closed. P240:
Ground/bond
container and
receiving equipment.
P241: Use explosion- (i
proof
electrical/ventilating/lig
hting equipment.
P242: Use only non-
sparking tools. P243:
Take precautionary
measures against

static discharge.

Skin

Corrosion/Irritation

Skin Irritation,
Category 2 (H315)

P264: Wash skin
thoroughly after
handling. P280: Wear
protective gloves.
P302+P352: IF ON
SKIN: Wash with
plenty of water.
P332+P313: If skin [4]
irritation occurs: Get
medical
advice/attention.
P362: Take off
contaminated clothing
and wash before

reuse.
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P280: Wear eye
protection/face
protection.
P305+P351+P338: IF
IN EYES: Rinse
cautiously with water

Serious Eye Eye Irritation, for several minutes. )

Damage/Irritation Category 2A (H319) Remove contact
lenses, if present and
easy to do. Continue
rinsing. P337+P313: If
eye irritation persists:
Get medical

advice/attention.

Table 3: Toxicological Data for Diisopropyl Disulfide

Endpoint Species Route Value Reference
LD50 Rat Oral >1,960 mg/kg [2]
LD50 Rabbit Dermal >2,020 mg/kg [2]
LC50 Rat Inhalation (4h) >3 mg/L [2]

Handling and Storage

» Handling: Use in a well-ventilated area or under a fume hood. Wear appropriate personal
protective equipment (PPE), including safety glasses with side-shields, chemical-resistant
gloves, and a lab coat. Avoid contact with skin, eyes, and clothing. Keep away from ignition
sources.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep in a
flammables area.

First Aid Measures
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 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical
attention if symptoms persist.

» Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing. Get medical attention if irritation develops and persists.

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Disposal

Dispose of contents/container in accordance with local, regional, national, and international
regulations. Chemical waste generators must determine whether a discarded chemical is
classified as a hazardous waste.

Handling & Storage

First Aid

ssssssss

Click to download full resolution via product page

Logical relationship of diisopropyl disulfide hazards and safety measures.

Conclusion

Diisopropyl disulfide is a versatile organosulfur compound with well-characterized chemical
and physical properties. While its primary application has been in the flavor and fragrance
industry, emerging research suggests a potential for this compound in the pharmaceutical and
drug development sectors due to its biological activities. A thorough understanding of its
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synthesis, analytical methods, metabolism, and, importantly, its hazards is crucial for
researchers and scientists working with this compound. The information and protocols provided
in this technical guide are intended to serve as a valuable resource to facilitate safe and
effective research and development involving diisopropyl disulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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